Cas no 1368959-73-2 (1-(3-isopropyl-3H-imidazo[4,5-b]pyridin-2-yl)-N-methylmethanamine)

• Product Name: 1-(3-isopropyl-3H-imidazo[4,5-b]pyridin-2-yl)-N-methylmethanamine
• CAS No: 1368959-73-2
• MF: C₁₁H₁₆N₄
• MW: 204.271541595459
• CID: 5575574
• Update Time: 2025-10-11

1-(3-isopropyl-3H-imidazo[4,5-b]pyridin-2-yl)-N-methylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[4,5-b]pyridine-2-methanamine, N-methyl-3-(1-methylethyl)-
• 1-(3-Isopropyl-3h-imidazo[4,5-b]pyridin-2-yl)-n-methylmethanamine
• 1-(3-isopropyl-3H-imidazo[4,5-b]pyridin-2-yl)-N-methylmethanamine

• Inchi： 1S/C11H16N4/c1-8(2)15-10(7-12-3)14-9-5-4-6-13-11(9)15/h4-6,8,12H,7H2,1-3H3
• InChI Key： NDODSXSZXSWWKX-UHFFFAOYSA-N
• SMILES： C12N(C(C)C)C(CNC)=NC1=CC=CN=2

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 345.9±22.0 °C(Predicted)
• pka: 8.37±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 1-(3-isopropyl-3H-imidazo[4,5-b]pyridin-2-yl)-N-methylmethanamine

Recent Advances in the Study of 1-(3-isopropyl-3H-imidazo[4,5-b]pyridin-2-yl)-N-methylmethanamine (CAS: 1368959-73-2)

The compound 1-(3-isopropyl-3H-imidazo[4,5-b]pyridin-2-yl)-N-methylmethanamine (CAS: 1368959-73-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its imidazo[4,5-b]pyridine core, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the compound's role as a selective inhibitor of kinases involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1368959-73-2 exhibits high affinity for specific kinase targets, with IC50 values in the nanomolar range. The study utilized X-ray crystallography to elucidate the binding mode of the compound, revealing critical interactions with the ATP-binding pocket of the target kinase. These findings underscore the potential of 1368959-73-2 as a scaffold for designing next-generation kinase inhibitors.

In addition to its kinase inhibitory activity, recent research has explored the compound's pharmacokinetic profile. A preclinical study conducted in rodent models reported favorable absorption and distribution properties, with a half-life conducive to once-daily dosing. However, challenges remain in optimizing its metabolic stability, as cytochrome P450-mediated oxidation was identified as a primary route of clearance. Researchers are now investigating structural modifications to mitigate this issue while retaining the compound's efficacy.

The synthetic accessibility of 1368959-73-2 has also been a focus of recent work. A novel, scalable synthesis route was reported in Organic Process Research & Development, featuring a Pd-catalyzed cross-coupling step that significantly improves yield and purity. This advancement is expected to facilitate larger-scale production for further preclinical and clinical evaluations. Moreover, the compound's versatility as a building block for derivatization has been highlighted, with several analogs showing enhanced selectivity and potency in preliminary assays.

Looking ahead, the therapeutic potential of 1368959-73-2 extends beyond oncology. Emerging data suggest its applicability in neurodegenerative diseases, where it may modulate aberrant kinase signaling implicated in tauopathies. Collaborative efforts between academic and industrial researchers are underway to explore these avenues, with results anticipated in the coming year. As the body of evidence grows, 1-(3-isopropyl-3H-imidazo[4,5-b]pyridin-2-yl)-N-methylmethanamine continues to emerge as a multifaceted tool for both mechanistic studies and drug discovery.